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Compound of Interest

Compound Name: C.l. Mordant Orange 29

Cat. No.: B15555831

C.l. Mordant Orange 29: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and
analytical methodologies for C.l. Mordant Orange 29. The information is curated for
professionals in research and development who require detailed chemical data and procedural
insights.

Chemical Identity and Structure

C.l. Mordant Orange 29 is a single azo dye characterized by a pyrazolone core. It is identified
by the Colour Index number 18744. The compound can exist in its free acid form or as a
sodium salt.
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Identifier Value
C.l. Name Mordant Orange 29
C.l. Number 18744

20352-64-1 (Acid Form)[1], 6054-86-0 (Sodium

CAS Registry Number
Salt)[2]

2-hydroxy-3-[(3-methyl-5-o0x0-1-phenyl-4H-
IUPAC Name pyrazol-4-yl)diazenyl]-5-nitrobenzenesulfonic
acid[1]

C16H13NsO7S (Acid Form)[1], CisH12NsNaO7S
(Sodium Salt)[2]

Molecular Formula

Chemical Structure

Caption: Chemical Structure of C.I. Mordant Orange 29.

Physicochemical Properties

A summary of the available computed and experimental physicochemical properties of C.I.
Mordant Orange 29 (acid form) is presented below. Experimental data for several properties
are not readily available in the public domain.
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Property Value Source

Molecular Weight 419.4 g/mol PubChem (Computed)[1]
Exact Mass 419.05356894 Da PubChem (Computed)[1]
XLogP3-AA 2.1 PubChem (Computed)[1]
Hydrogen Bond Donor Count 2 PubChem (Computed)[1]
Hydrogen Bond Acceptor

Count 9 PubChem (Computed)[1]
Rotatable Bond Count 4 PubChem (Computed)[1]
Topological Polar Surface Area 186 A2 PubChem (Computed)[1]
Heavy Atom Count 29 PubChem (Computed)[1]

Melting Point

No data available

Boiling Point

No data available

Solubility

No data available

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of C.l. Mordant Orange 29 are

not extensively published. However, based on general chemical principles for azo dyes, the

following methodologies can be applied.

Synthesis: A Generalized Approach

The synthesis of C.I. Mordant Orange 29 is achieved through a two-step process involving

diazotization followed by an azo coupling reaction.[2]

Step 1: Diazotization of 3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid

o Preparation of the Amine Salt: Dissolve 3-amino-2-hydroxy-5-nitrobenzenesulfonic acid in a

minimal amount of water and hydrochloric acid. Cool the solution to 0-5 °C in an ice bath

with constant stirring.
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o Formation of the Diazonium Salt: Slowly add a chilled agueous solution of sodium nitrite to
the amine salt solution. The temperature should be strictly maintained between 0-5 °C to
prevent the decomposition of the diazonium salt. The reaction is complete when a slight
excess of nitrous acid is detected (e.g., using starch-iodide paper).

Step 2: Azo Coupling with 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one

o Preparation of the Coupling Component Solution: Dissolve 3-Methyl-1-phenyl-1H-pyrazol-
5(4H)-one in an aqueous alkaline solution (e.g., sodium hydroxide or sodium carbonate) and
cool to 0-5 °C.

o Coupling Reaction: Slowly add the cold diazonium salt solution from Step 1 to the cold
solution of the coupling component with vigorous stirring. Maintain the temperature at 0-5 °C
and keep the reaction mixture alkaline to facilitate the coupling reaction.

« |solation and Purification: The resulting dye precipitates out of the solution. The precipitate is
then collected by filtration, washed with cold water and brine to remove unreacted starting
materials and inorganic salts, and then dried. Further purification can be achieved by
recrystallization from an appropriate solvent.

Analytical Characterization: A General Workflow

The characterization of C.l. Mordant Orange 29 would typically involve a combination of
spectroscopic and chromatographic techniques to confirm its structure and purity.
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General Analytical Workflow for Azo Dye Characterization

Synthesis & Purification

Synthesized Dye
A4
Purification
(e.g., Recrystallization)

A4
UV-Visible Spectroscopy SpeCt Elemental Analysis
(Amax determination) (CHNOS percentages)

T~

FTIR Spectroscopy HPLC-DAD omatographic Analysis
(Functional Group Identification) (Purity Assessment & Quantification)
v T~
NMR Spectroscopy LC-MS
(*H, 13C for Structural Elucidation) (Molecular Weight Confirmation)

Click to download full resolution via product page
Caption: A logical workflow for the analytical characterization of a synthesized azo dye.
1. High-Performance Liquid Chromatography (HPLC)
o Objective: To assess the purity of the dye and to quantify it.
o Methodology:

o Column: Areversed-phase C18 column is typically used.
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o Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium
acetate or formate with formic acid) and an organic solvent (e.g., acetonitrile or methanol).

o Detection: A Diode Array Detector (DAD) or a UV-Vis detector set at the maximum
absorption wavelength (Amax) of the dye.

o Sample Preparation: The dye is dissolved in a suitable solvent (e.g., methanol or a mixture
of the mobile phase) and filtered through a 0.45 um filter before injection.

2. UV-Visible Spectroscopy

e Objective: To determine the maximum absorption wavelength (Amax) and to quantify the dye
in solution using the Beer-Lambert law.

o Methodology:
o Solvent: The dye is dissolved in a suitable solvent (e.g., water, ethanol, or methanol).

o Procedure: A dilute solution of the dye is prepared, and its absorbance is measured across
the UV-Visible range (typically 200-800 nm) using a spectrophotometer. The wavelength at
which the highest absorbance is recorded is the Amax.

3. Fourier-Transform Infrared (FTIR) Spectroscopy
o Objective: To identify the functional groups present in the molecule.
e Methodology:

o Sample Preparation: The solid dye is mixed with potassium bromide (KBr) and pressed
into a pellet, or analyzed as a thin film on a salt plate, or using an Attenuated Total
Reflectance (ATR) accessory.

o Analysis: The infrared spectrum is recorded, and characteristic absorption bands for
functional groups such as -OH, -N=N-, -SOsH, C=0, and aromatic rings are identified.

4. Nuclear Magnetic Resonance (NMR) Spectroscopy

» Objective: To elucidate the detailed chemical structure of the dye.
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o Methodology:
o Solvents: The dye is dissolved in a suitable deuterated solvent (e.g., DMSO-de, D20).

o Analyses: 'H NMR and 13C NMR spectra are acquired. The chemical shifts, integration,
and coupling patterns of the signals provide detailed information about the arrangement of
atoms in the molecule.

5. Mass Spectrometry (MS)
o Objective: To confirm the molecular weight of the dye.
o Methodology:
o Technique: Typically coupled with liquid chromatography (LC-MS).

o lonization: Electrospray ionization (ESI) is a common technique for this class of
compounds.

o Analysis: The mass-to-charge ratio (m/z) of the molecular ion is determined, which should
correspond to the calculated molecular weight of the dye.

Concluding Remarks

This guide provides a foundational understanding of C.I. Mordant Orange 29 for scientific and
research applications. While comprehensive experimental data remains somewhat elusive in
publicly accessible literature, the provided information on its structure, computed properties,
and generalized experimental protocols offers a robust starting point for its synthesis,
characterization, and potential applications. As with any chemical substance, appropriate safety
precautions should be taken during handling and experimentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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structure]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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